tert-butyl (1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate

• IUPAC Name: tert-butyl (1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
• InChI: InChI=1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-8-4-5-9(13)6-10(8)14/h8-10,14H,4-7H2,1-3H3/t8-,9-,10+/m1/s1
• InChI Key: FNZOIHBLVUIGLG-BBBLOLIVSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CCC1CC2O
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]2CC[C@@H]1C[C@@H]2O
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.30 g/mol

Description

“tert-Butyl 5-Oxo-2-azabicyclo [2.2.2]octane-2-carboxylate” is a useful reactant for the design and synthesis of CCR3 antagonists. It is also known as N-tert-butoxycarbonyl-5-hydroxy-d-pipecolic acid lactone.

Synthesis Analysis

The compound was synthesized as a cyclic amino acid ester from the corresponding ethyl 2-amino-4- (2-oxiranyl)butanoate HCl salt via an intramolecular lactonization reaction. It was characterized using 1H NMR spectroscopy and high-resolution mass spectrometry.

Molecular Structure Analysis

The compound has a bicyclo [2.2.2]octane structure including a lactone moiety and a piperidine ring. The crystal was found to be of the monoclinic space group P21/c (no. 14) with Å, Å, Å, β = 114.186 (13)°, and = 1.350 g/cm3 at 123 K. The two diastereomers of the molecules are present in a 1:1 ratio in the crystal.

Chemical Reactions Analysis

The compound was synthesized as a chiral cyclic amino acid ester from the corresponding cis - and trans -5-hydroxypipecolic acid ethyl esters via an intramolecular lactonization reaction.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 225.29. It is a solid at room temperature. More detailed physical and chemical properties are not available in the retrieved sources.

Scientific Research Applications

Synthesis Techniques

The compound has been synthesized through various chemical reactions, including intramolecular lactonization reactions without the need for chiral catalysts or enzymes and without separation by chiral column chromatography. This approach has been utilized to synthesize chiral cyclic amino acid esters, demonstrating the compound's role in the development of chiral molecules, which are crucial in pharmaceutical chemistry for their specific biological activities (T. Moriguchi et al., 2014; T. Moriguchi et al., 2014).

Molecular Structure Determination

Research has detailed the molecular structure of similar compounds through techniques such as 1H NMR spectroscopy, high-resolution mass spectrometry, and single crystal X-ray diffraction analysis. These studies provide insights into the precise arrangement of atoms within the compound, highlighting its bicyclo[2.2.2]octane structure that includes lactone and piperidine groups (T. Moriguchi et al., 2014; T. Moriguchi et al., 2014).

Applications in Complex Molecule Synthesis

The compound and its derivatives have been employed as intermediates in the synthesis of potent CCR2 antagonists, demonstrating its utility in the creation of molecules with potential therapeutic applications. The key steps in these syntheses involve iodolactamization, showcasing the compound's role in constructing highly functionalized bicyclic structures (C. Campbell et al., 2009). Furthermore, research has explored the synthesis of enantiomerically pure derivatives, indicating the compound's significance in enantioselective synthesis, which is pivotal for producing drugs with desired biological effects with fewer side effects (William Maton et al., 2010).

Safety and Hazards

The compound is associated with hazard statements H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P280, P301, P301, P302, P305, P312, P321, P330, P338, P351, P352, P362.